Cas no 21079-27-6 (Propanedioicacid, 2-(1,1-dimethyl-2-propyn-1-yl)-, 1,3-diethyl ester)

• Product Name: Propanedioicacid, 2-(1,1-dimethyl-2-propyn-1-yl)-, 1,3-diethyl ester
• CAS No: 21079-27-6
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 291142
• PubChem ID: 304028
• Update Time: 2025-04-19

Propanedioicacid, 2-(1,1-dimethyl-2-propyn-1-yl)-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioicacid, 2-(1,1-dimethyl-2-propyn-1-yl)-, 1,3-diethyl ester
• (1,1-Dimethyl-prop-2-inyl)-malonsaeure-diaethylester
• (1,1-dimethyl-prop-2-ynyl)-malonic acid diethyl ester
• 2-(1,1-dimethyl-2-propynyl)-malonic acid diethyl ester
• AC1L741P
• diethyl (2-methylbut-3-yn-2-yl)propanedioate
• diethyl 2-(1,1-dimethyl-2-propynyl)malonate
• ethyl 3,3-dimethyl-2-ethoxycarbonylpent-4-ynoate
• NSC194861
• 21079-27-6
• NSC-194861
• diethyl 2-(2-methyl-3-butyn-2-yl)malonate
• GNCXYZOCHNPJEF-UHFFFAOYSA-N
• DTXSID70307735
• SCHEMBL11331239

• Inchi： 1S/C12H18O4/c1-6-12(4,5)9(10(13)15-7-2)11(14)16-8-3/h1,9H,7-8H2,2-5H3
• InChI Key： GNCXYZOCHNPJEF-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)C(C#C)(C)C)=O

Computed Properties

• Exact Mass: 226.12054
• Monoisotopic Mass: 226.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6